![molecular formula C16H15N3O2 B5061597 1-(4-phenoxybutanoyl)-1H-1,2,3-benzotriazole](/img/structure/B5061597.png)
1-(4-phenoxybutanoyl)-1H-1,2,3-benzotriazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Compounds like “1-(4-phenoxybutanoyl)-1H-1,2,3-benzotriazole” typically belong to the class of organic compounds known as benzotriazoles, which are aromatic compounds containing a benzene fused to a triazole ring . They are used in various fields such as medicinal chemistry, agrochemicals, and material science due to their diverse biological activities and chemical properties .
Synthesis Analysis
The synthesis of similar compounds often involves the reaction of anilines with sodium nitrite and hydrochloric acid to form diazonium salts, which are then decomposed by boiling with sulfuric acid . Another method involves the Fries rearrangement of phenolic esters or ethers, or the Bamberger rearrangement of N-phenylhydroxylamines .Molecular Structure Analysis
The molecular structure of such compounds can be determined using various spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry . The exact structure would depend on the specific substituents on the benzotriazole ring .Chemical Reactions Analysis
Benzotriazoles can undergo various chemical reactions, including electrophilic substitution, nucleophilic substitution, and coupling reactions . The exact reactions would depend on the specific substituents on the benzotriazole ring .Physical And Chemical Properties Analysis
The physical and chemical properties of such compounds can be predicted using various computational methods . These properties include solubility, melting point, boiling point, and partition coefficient .Safety and Hazards
Future Directions
properties
IUPAC Name |
1-(benzotriazol-1-yl)-4-phenoxybutan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O2/c20-16(11-6-12-21-13-7-2-1-3-8-13)19-15-10-5-4-9-14(15)17-18-19/h1-5,7-10H,6,11-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MDEBWAIPNBDPTP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OCCCC(=O)N2C3=CC=CC=C3N=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1H-benzotriazol-1-yl)-4-phenoxybutan-1-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.